N-(6-methoxy-1,3-benzothiazol-2-yl)adamantane-1-carboxamide
Description
Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic techniques. For instance, infrared spectroscopy (IR), proton nuclear magnetic resonance (1H NMR), carbon-13 nuclear magnetic resonance (13C NMR), and mass spectral data are often used . Unfortunately, specific data for “N-(6-methoxy-1,3-benzothiazol-2-yl)adamantane-1-carboxamide” is not available.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined using various methods. For instance, density, boiling point, vapor pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, H bond acceptors, H bond donors, freely rotating bonds, ACD/LogP, ACD/LogD, ACD/BCF, ACD/KOC, polar surface area, polarizability, surface tension, and molar volume are often measured . Unfortunately, specific data for “N-(6-methoxy-1,3-benzothiazol-2-yl)adamantane-1-carboxamide” is not available.Scientific Research Applications
Pharmacological Properties
This compound, featuring a benzothiazole moiety, is noted for its diverse pharmacological properties. Benzothiazole derivatives are known to exhibit a wide range of biological activities, including antibacterial , antifungal , antioxidant , and antimicrobial effects . They are also explored for their potential in anti-proliferative and anti-convulsant therapies .
Medicinal Chemistry
In medicinal chemistry, the structural diversity of benzothiazole and its derivatives, like N-(6-methoxy-1,3-benzothiazol-2-yl)adamantane-1-carboxamide, allows for the investigation of novel therapeutics. The compound’s core structure is pivotal in the synthesis of biologically active drugs that target various diseases .
Anti-Inflammatory Applications
Compounds with a benzothiazole scaffold have been evaluated for their anti-inflammatory properties. They are part of the research for developing new nonsteroidal anti-inflammatory drugs (NSAIDs) that aim to minimize gastrointestinal side effects while retaining efficacy .
Biochemical Research
In biochemical research, the benzothiazole ring of N-(6-methoxy-1,3-benzothiazol-2-yl)adamantane-1-carboxamide is significant. It’s involved in studies related to enzyme inhibition, receptor binding, and the modulation of various biochemical pathways .
Organic Synthesis
The compound is used in organic synthesis, where its benzothiazole unit is utilized to create complex molecules with potential pharmacological activities. It serves as a building block for synthesizing various heterocyclic compounds .
Materials Science
In materials science, the adamantane structure of the compound provides a rigid framework that can be functionalized for the development of new materials. Its robustness makes it suitable for creating polymers or coatings with specific properties .
properties
IUPAC Name |
N-(6-methoxy-1,3-benzothiazol-2-yl)adamantane-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O2S/c1-23-14-2-3-15-16(7-14)24-18(20-15)21-17(22)19-8-11-4-12(9-19)6-13(5-11)10-19/h2-3,7,11-13H,4-6,8-10H2,1H3,(H,20,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HMJLDKBCNBJCNF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N=C(S2)NC(=O)C34CC5CC(C3)CC(C5)C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(4-(2-Thia-5-azabicyclo[2.2.1]heptan-5-ylsulfonyl)phenoxy)acetamide](/img/structure/B2591815.png)
![N-(2-(6-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide](/img/structure/B2591821.png)
![(E)-3-[2-[(4-bromophenyl)methoxy]-3-methoxyphenyl]-2-cyanoprop-2-enamide](/img/structure/B2591822.png)
![Methyl 3-({[4-(4-fluorophenyl)-1-piperazinyl]acetyl}amino)-2-thiophenecarboxylate](/img/structure/B2591823.png)
![Spiro[2.5]octan-1-amine](/img/structure/B2591827.png)
![N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)benzenesulfonamide](/img/structure/B2591834.png)
![2-[(1-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one](/img/structure/B2591836.png)
![N-(4-ethylphenyl)-1-methyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide](/img/structure/B2591837.png)